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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzonitrile

Cat. No.: B1322566

This technical guide provides a detailed overview of the molecular structure, properties, and a
representative synthetic approach for 3-Hydroxy-2-methylbenzonitrile. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Molecular Structure and Properties

3-Hydroxy-2-methylbenzonitrile is a substituted aromatic compound. Its structure consists of
a benzene ring functionalized with a hydroxyl group at position 3, a methyl group at position 2,
and a nitrile group at position 1.

Table 1: Physicochemical Properties of 3-Hydroxy-2-methylbenzonitrile
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Property Value Reference(s)
Molecular Formula CsH7NO [1112113114]
Molecular Weight 133.15 g/mol [1][2]

CAS Number 55289-04-8 [11[2][5][6]
SMILES CC1=C(C=CC=C10)C#N [4]

BQAMEYNBQIHQPO-
InChl Key [2]
UHFFFAOYSA-N

Physical Form Solid [2]
Purity 95% - 96%+ [2][5]
N Sealed in a dry place at room
Storage Conditions [2]
temperature.

Representative Synthesis Protocol

While a specific, peer-reviewed protocol for the synthesis of 3-Hydroxy-2-methylbenzonitrile
is not readily available in the cited literature, a general methodology can be inferred from the
synthesis of analogous compounds, such as 3-Hydroxy-2-isopropylbenzonitrile[7]. The
following is a representative two-step protocol that can be adapted for the synthesis of 3-
Hydroxy-2-methylbenzonitrile, starting from 2-methylphenol. This process involves an initial
ortho-formylation followed by the conversion of the resulting aldehyde to a nitrile.

Step 1: Ortho-formylation of 2-Methylphenol

This step introduces an aldehyde group at the position ortho to the hydroxyl group on the 2-
methylphenol ring.

e Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 2-
methylphenol in a suitable solvent such as dichloromethane.

e Cooling: Cool the solution to 0°C using an ice bath.

» Catalyst Addition: Slowly add a Lewis acid catalyst, for example, tin(IV) chloride (SnCla).
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» Reagent Addition: Add dichloromethyl methyl ether dropwise, maintaining the temperature
below 5°C.

o Reaction: Stir the mixture at 0°C for one hour, then allow it to warm to room temperature and
continue stirring for several hours.

e Quenching and Extraction: Carefully pour the reaction mixture into an ice-cold acidic solution
(e.g., 1M HCI). Separate the organic layer and extract the aqueous layer with
dichloromethane.

e Washing: Combine the organic layers and wash sequentially with an acidic solution,
saturated sodium bicarbonate solution, and brine.

 Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and
concentrate under reduced pressure to obtain the crude 3-hydroxy-2-methylbenzaldehyde.

Step 2: Conversion of Aldehyde to Nitrile

This step converts the aldehyde functional group of the intermediate product into a nitrile
group.

e Reaction Setup: To the crude 3-hydroxy-2-methylbenzaldehyde from the previous step, add
formic acid and hydroxylamine hydrochloride.

» Heating: Heat the mixture to reflux and maintain for a few hours. The reaction progress can
be monitored using Thin Layer Chromatography (TLC).

o Cooling and Work-up: After the reaction is complete, cool the mixture to room temperature
and pour it into ice water.

o Extraction: Extract the aqueous mixture multiple times with a suitable organic solvent like
ethyl acetate.

» Washing: Combine the organic extracts and wash with water and then with brine.

 Purification: Dry the organic layer, remove the solvent by evaporation, and purify the
resulting residue by chromatography to yield 3-Hydroxy-2-methylbenzonitrile.
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Synthetic Workflow Diagram

The following diagram illustrates the logical relationship in the two-step synthesis of 3-
Hydroxy-2-methylbenzonitrile.
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Caption: Synthetic pathway for 3-Hydroxy-2-methylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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